Cas no 1780281-73-3 (Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 1780281-73-3
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5718699
• PubChem ID: 83842182
• Update Time: 2025-05-20

Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1780281-73-3
• AKOS023585904
• methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate
• F1907-1746
• Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C11H16N4O2/c1-17-10(16)8-5-13-11(14-6-8)15-4-2-3-9(12)7-15/h5-6,9H,2-4,7,12H2,1H3
• InChI Key： AHASVFVPVHRIPC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(=NC=1)N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate

Methyl 2-(3-Aminopiperidin-1-yl)Pyrimidine-5-Carboxylate: A Comprehensive Overview

Methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate, also known by its CAS number 1780281-73-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The structure of this compound features a pyrimidine ring system with a methyl ester group at the 5-position and a 3-aminopiperidinyl substituent at the 2-position. These structural elements contribute to its unique chemical properties and biological activity.

The synthesis of methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic properties. For instance, studies have shown that pyrimidine derivatives can act as inhibitors of various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. The presence of the 3-aminopiperidinyl group in this compound introduces additional functional diversity, making it a versatile scaffold for drug design.

Recent research has also highlighted the role of methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions makes it a candidate for the development of new materials with applications in electronics and sensing technologies. Furthermore, its compatibility with green chemistry principles has made it an attractive option for sustainable chemical manufacturing.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. However, further studies are required to elucidate its mechanism of action and to optimize its pharmacokinetic properties for clinical use. Preclinical trials have also shown that this compound exhibits low toxicity in animal models, which is a positive indicator for its safety profile.

The development of analogs based on methyl 2-(3-aminopiperidin-1-yl)pyrimidine-5-carboxylate has opened new avenues for exploring its therapeutic potential. By modifying the substituents on the pyrimidine ring or altering the piperidine moiety, researchers can fine-tune the compound's bioactivity and selectivity. For example, introducing electron-withdrawing groups at specific positions has been shown to enhance enzyme inhibition potency.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide valuable insights into the stereochemistry and dynamic behavior of the molecule, which are critical for understanding its interactions with biological targets.

In conclusion, methyl 2-(3-amino piperidin -1 - yl ) pyrimidine -5 - carboxy late (CAS No: 1780281 -73 -3) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features make it an ideal candidate for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its properties and functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.